Cas no 50968-81-5 (1-Methyl-2-{(2-nitrophenyl)methylsulfanyl}-1H-imidazole)

• Product Name: 1-Methyl-2-{(2-nitrophenyl)methylsulfanyl}-1H-imidazole
• CAS No: 50968-81-5
• MF: C₁₁H₁₁N₃O₂S
• MW: 249.288940668106
• CID: 5053944
• Update Time: 2025-05-19

1-Methyl-2-{(2-nitrophenyl)methylsulfanyl}-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-{[(2-nitrophenyl)methyl]sulfanyl}-1H-imidazole
• 1H-Imidazole, 1-methyl-2-[[(2-nitrophenyl)methyl]thio]-
• NE48664
• 1-methyl-2-[(2-nitrophenyl)methylsulfanyl]imidazole
• Z18498738
• 1-Methyl-2-{(2-nitrophenyl)methylsulfanyl}-1H-imidazole

• Inchi： 1S/C11H11N3O2S/c1-13-7-6-12-11(13)17-8-9-4-2-3-5-10(9)14(15)16/h2-7H,8H2,1H3
• InChI Key： JQMTWRNGPMWTHO-UHFFFAOYSA-N
• SMILES： S(C1=NC=CN1C)CC1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 272
• XLogP3: 2.2
• Topological Polar Surface Area: 88.9

1-Methyl-2-{(2-nitrophenyl)methylsulfanyl}-1H-imidazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 1-Methyl-2-{(2-nitrophenyl)methylsulfanyl}-1H-imidazole

1-Methyl-2-{(2-nitrophenyl)methylsulfanyl}-1H-imidazole: A Comprehensive Overview

1-Methyl-2-{(2-nitrophenyl)methylsulfanyl}-1H-imidazole, also known by its CAS Registry Number 50968-81-5, is a heterocyclic organic compound with a unique structure that combines an imidazole ring, a methyl group, and a nitrophenylmethylsulfanyl substituent. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its versatile properties and potential applications. Recent advancements in synthetic methodologies and computational modeling have further elucidated its structural characteristics and functional properties, making it a subject of interest for both academic and industrial research.

The molecular structure of 1-Methyl-2-{(2-nitrophenyl)methylsulfanyl}-1H-imidazole is characterized by the presence of an imidazole ring, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The imidazole ring is further substituted with a methyl group at position 1 and a nitrophenylmethylsulfanyl group at position 2. The sulfur atom in the sulfanyl group introduces additional electronic complexity, making the molecule highly reactive under certain conditions. This structural arrangement not only imparts unique electronic properties but also facilitates various chemical transformations, making it a valuable building block in organic synthesis.

Recent studies have focused on the synthesis and characterization of CAS No. 50968-81-5. Researchers have employed advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry to confirm the molecular structure and purity of the compound. These studies have highlighted the importance of precise synthetic protocols to ensure high yields and optimal product quality. Furthermore, computational chemistry approaches, including density functional theory (DFT) calculations, have been utilized to predict the electronic properties and reactivity of the molecule, providing valuable insights into its potential applications.

The application of 1-Methyl-2-{(2-nitrophenyl)methylsulfanyl}-1H-imidazole extends across multiple domains. In pharmacology, this compound has shown promise as a potential lead molecule for drug discovery. Its ability to interact with biological targets such as enzymes and receptors has been explored in recent studies, with particular emphasis on its role in anti-inflammatory and anticancer drug development. The nitrophenyl group is known to confer selectivity towards certain biological pathways, while the imidazole ring enhances bioavailability due to its lipophilic nature.

In materials science, CAS No. 50968-81-5 has been investigated for its potential use in the development of novel materials with tailored electronic properties. The sulfur atom in the sulfanyl group contributes to the molecule's ability to form coordination bonds with metal ions, making it a candidate for use in metal-organic frameworks (MOFs) and other advanced materials. Recent research has demonstrated that incorporating this compound into MOFs can enhance their stability and catalytic activity, opening new avenues for industrial applications.

The environmental impact of 1-Methyl-2-{(2-nitrophenyl)methylsulfanyl}-1H-imidazole has also been a topic of recent interest. Studies have examined its biodegradation pathways under various environmental conditions, with findings suggesting that the compound undergoes rapid degradation under aerobic conditions due to the presence of electron-withdrawing groups such as the nitrophenyl moiety. This property is advantageous from an environmental standpoint, as it reduces the risk of long-term accumulation in ecosystems.

In conclusion, 1-Methyl-2-{(2-nitrophenyl)methylsulfanyl}-1H-imidazole, or CAS No. 50968-81-5, is a multifaceted compound with significant potential across diverse fields. Its unique molecular structure, coupled with recent advancements in synthetic methods and computational modeling, positions it as a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.